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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B609514 Get Quote

Essential Safety and Handling Guide for NDI-
091143
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for

the handling of NDI-091143, a potent, small-molecule inhibitor of human ATP-citrate lyase

(ACLY). Given that a comprehensive Safety Data Sheet (SDS) is not publicly available for this

novel compound, a conservative approach to handling is paramount. This document is

intended to supplement, not replace, your institution's standard safety protocols and a thorough

risk assessment.

Hazard Identification and Precautionary Measures
As NDI-091143 is a bioactive small molecule intended for research, its toxicological properties

are not fully characterized. Therefore, it should be handled as a potentially hazardous

substance. Assume it may be irritating to the eyes, skin, and respiratory tract, and potentially

harmful if ingested or absorbed.

General Handling Precautions:

For research use only. Not for human or veterinary use.[1]

Avoid inhalation of dust or aerosols.
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Prevent contact with skin and eyes.

Do not ingest.

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the recommended PPE for handling NDI-091143 powder and solutions.

Equipment Specification Purpose

Gloves Nitrile, double-gloved

Prevents skin contact.

Breakthrough time and

thickness data are not

available; frequent changes

are recommended.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from dust

particles and splashes.

Lab Coat Full-length, with buttoned cuffs
Protects skin and personal

clothing from contamination.

Respiratory Protection N95 or higher-rated respirator

Recommended when handling

the powder outside of a fume

hood to prevent inhalation.

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashes.

Step-by-Step Handling Protocol
This protocol outlines the safe handling of NDI-091143 from receipt to experimental use.

3.1. Receiving and Storage
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Upon Receipt: Inspect the package for any signs of damage or leakage in a designated

receiving area. Wear appropriate PPE (gloves, lab coat, eye protection).

Storage: Store the compound in a tightly sealed, clearly labeled container. Recommended

storage conditions are desiccated at 0°C for the short term and -20°C for long-term storage.

[2]

Storage Condition Duration

0°C Short term

-20°C Long term

3.2. Preparation of Stock Solutions

NDI-091143 is soluble in DMSO.[2]

Preparation Environment: All weighing and solution preparation should be conducted in a

chemical fume hood to minimize inhalation exposure.

Weighing: Use an analytical balance within the fume hood. Handle the powder carefully to

avoid generating dust.

Dissolution: Add the desired volume of solvent (e.g., DMSO) to the vial containing the pre-

weighed compound. Cap the vial and vortex until the solid is completely dissolved.

Sonication may be used to aid dissolution.

3.3. Experimental Use

Dilutions: When making further dilutions from the stock solution, continue to work within a

fume hood.

Cell Culture: For cell-based assays, the final concentration of DMSO should generally be

kept low (typically ≤0.1%) to avoid solvent-induced cytotoxicity.

Animal Studies: For in vivo experiments, appropriate formulation and administration routes

should be determined based on experimental design and established protocols.
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Spill and Exposure Procedures
4.1. Spill Cleanup

Small Spills (Powder):

Gently cover the spill with absorbent paper towels to avoid raising dust.

Dampen the paper towels with a suitable solvent (e.g., 70% ethanol) to wet the powder.

Wipe the area from the outside in, placing the used towels in a sealed bag for chemical

waste disposal.

Clean the spill area with soap and water.

Small Spills (Solution):

Absorb the spill with absorbent pads or spill pillows.

Wipe the area clean with soap and water.

Place all contaminated materials in a sealed bag for chemical waste disposal.

4.2. Exposure Response

Exposure Route First Aid Measures

Inhalation
Move to fresh air. Seek medical attention if

breathing becomes difficult.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.
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Disposal Plan
All waste materials contaminated with NDI-091143 must be disposed of as hazardous chemical

waste in accordance with local, state, and federal regulations.

Solid Waste: This includes unused powder, contaminated gloves, pipette tips, and paper

towels. Collect in a clearly labeled, sealed container for hazardous waste.

Liquid Waste: This includes unused stock solutions and experimental media containing NDI-
091143. Collect in a labeled, leak-proof container for hazardous liquid waste. Do not pour

down the drain.

Sharps Waste: Contaminated needles and syringes should be disposed of in a designated

sharps container for hazardous waste.

Visualized Workflows
Experimental Workflow for Handling NDI-091143
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Caption: A step-by-step workflow for the safe handling of NDI-091143.
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Caption: The hierarchy of controls for mitigating chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b609514#personal-protective-equipment-for-handling-
ndi-091143]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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